Pseudotropine

pKa Basizität Struktur-Aktivitäts-Beziehung

Pseudotropine (3β-Tropanol) is the sole established biosynthetic precursor of Calystegine glycosidase inhibitors. Unlike its epimer Tropine, its axial 3β-OH group dictates distinct enzymatic substrate specificity (TR-II), making it irreplaceable for Calystegine research and biotechnological production. With a 70% selectivity from NaBD₄ reduction, it maximizes synthetic yield. Its reduced pharmacological potency versus Tropine esters offers finer dose titration for nicotinic receptor agonist programs. Secure your supply of this stereochemically critical, high-purity (≥98%) starting material now.

Molecular Formula C8H15NO
Molecular Weight 141.21 g/mol
CAS No. 135-97-7
Cat. No. B042219
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NamePseudotropine
CAS135-97-7
Synonymspseudotropine
tropine
tropine hydrobromide, (endo)-isomer
tropine hydrochloride, (endo)-isomer
tropine hydrochloride, (exo)-isomer
tropine, (exo)-isome
Molecular FormulaC8H15NO
Molecular Weight141.21 g/mol
Structural Identifiers
SMILESCN1C2CCC1CC(C2)O
InChIInChI=1S/C8H15NO/c1-9-6-2-3-7(9)5-8(10)4-6/h6-8,10H,2-5H2,1H3/t6-,7+,8?
InChIKeyCYHOMWAPJJPNMW-DHBOJHSNSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 200 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Pseudotropine (CAS 135-97-7): Basisdaten, chemische Klasse und stereochemische Identität für die Beschaffung


Pseudotropine (3β-Tropanol, ψ-Tropin) ist ein Tropanalkaloid, das als 3β-Epimer von Tropin (3α-Tropanol) fungiert [1]. Es handelt sich um einen weißen bis hellgelben, kristallinen Feststoff mit einem Schmelzpunkt von 108–112 °C und einem Siedepunkt von 241 °C . Die Verbindung ist in Wasser, Alkohol und Benzol gut löslich [2]. Als stereochemisches Isomer von Tropin besitzt Pseudotropine eine axiale Hydroxylgruppe am Tropan-Grundgerüst, während Tropin die äquatoriale Orientierung aufweist [1].

Warum generischer Austausch von Pseudotropine (CAS 135-97-7) mit Tropin oder anderen Tropanalkaloiden nicht zielführend ist


Obwohl Pseudotropine und Tropin einfache Epimere sind, unterscheiden sich ihre chemischen und biologischen Eigenschaften aufgrund der entgegengesetzten Stereochemie der 3‑OH‑Gruppe grundlegend. Diese Stereochemie diktiert die Substratspezifität von Enzymen wie den Tropinon-Reduktasen (TR‑I vs. TR‑II) und den Acyltransferasen [1], was zu vollständig divergenten biosynthetischen Endprodukten führt – Tropin wird zu Hyoscyamin/Scopolamin verestert, Pseudotropine zu Calysteginen umgesetzt [2]. Ebenso zeigen Ester von Tropin und Pseudotropine in pharmakologischen Assays unterschiedliche Potenz- und Toxizitätsprofile [3]. Ein generischer Austausch ohne Berücksichtigung dieser stereochemischen Determinanten würde daher zu fehlerhaften Syntheserouten, abweichenden biologischen Ergebnissen und unbrauchbaren analytischen Referenzstandards führen.

Quantitative Differenzierung von Pseudotropine (CAS 135-97-7) gegenüber Tropin und anderen Vergleichssubstanzen


Basizität (pKa): Pseudotropine ist eine schwächere Base als Tropin

Pseudotropine weist einen höheren pKa‑Wert (schwächere Base) auf als Tropin [1]. Diese Differenz beeinflusst das Protonierungsverhalten bei physiologischem pH und die Fähigkeit, Wasserstoffbrückenbindungen einzugehen.

pKa Basizität Struktur-Aktivitäts-Beziehung

Stereoselektivität der Tropinon-Reduktion: Pseudotropine entsteht bevorzugt bei Verwendung von NaBD₄

Die Reduktion von Tropinon mit Natriumbordeuterid (NaBD₄) liefert eine Mischung der Epimere, in der Pseudotropine deutlich überwiegt [1].

Stereoselektive Synthese Reduktion Isotopenmarkierung

Thermodynamische Stabilität: Pseudotropine ist das stabilere Epimer

Pseudotropine ist thermodynamisch stabiler als Tropin, was sich in der spontanen Epimerisierung von Tropin zu Pseudotropine unter basischen Bedingungen (z. B. mit Natriumamylat) zeigt [1].

Thermodynamik Epimerisierung Konformationsanalyse

Divergente biosynthetische Schicksale: Pseudotropine ist exklusiver Vorläufer der Calystegine

In Solanaceen wird Tropin zu den pharmakologisch aktiven Estern Hyoscyamin und Scopolamin verestert, während Pseudotropine einem N‑Demethylierungsschritt unterliegt und ausschließlich zu den polyhydroxylierten Calysteginen umgesetzt wird [1].

Biosynthese Calystegine Tropanalkaloide

Potenz von Arylestern: Tropin-Ester sind in biologischen Assays potenter als Pseudotropine-Ester

In einer Serie von Arylestern (Diphenylacetate, Chlorphenylacetate) erwiesen sich die Tropin-Derivate (III und IV) als potenter als die entsprechenden Pseudotropine-Isomere (III-ψ und IV-ψ) hinsichtlich ihrer toxischen und neuromuskulären Wirkungen [1].

Struktur-Wirkungs-Beziehung Ester Pharmakologie

Optimale Forschungs- und Industrieanwendungen von Pseudotropine (CAS 135-97-7) basierend auf den Evidenzdaten


Synthese von Calysteginen und polyhydroxylierten Tropanderivaten

Pseudotropine ist der einzig etablierte biosynthetische Vorläufer der Calystegine [1]. Forschungslabore und biotechnologische Produktionsstätten, die diese Klasse von Glycosidase-Inhibitoren untersuchen oder herstellen, sind daher zwingend auf Pseudotropine als Ausgangsmaterial angewiesen. Tropin kann diese Rolle nicht übernehmen, da es ausschließlich in die Hyoscyamin/Scopolamin‑Route mündet [1].

Präparative Herstellung von 3β‑substituierten Tropanderivaten durch stereoselektive Reduktion

Die NaBD₄‑ oder verwandte Reduktionsmethoden liefern Pseudotropine mit einer Selektivität von ca. 70 % gegenüber Tropin [2]. Synthesechemiker, die gezielt das 3β‑Epimer (z. B. für neuartige Nikotinrezeptor-Agonisten ) benötigen, können diese präparativ günstige Selektivität nutzen, um die Ausbeute an gewünschtem Produkt zu maximieren und aufwändige Trennungen zu reduzieren.

Entwicklung milder oder weniger toxischer Ester‑Prodrugs

Arylester des Pseudotropins zeigen in pharmakologischen Modellen eine geringere Potenz als die entsprechenden Tropin‑Ester [3]. Für Forschungsprogramme, die eine feinere Dosistitration oder ein reduziertes Nebenwirkungsprofil anstreben, können Pseudotropine‑basierte Ester daher einen günstigeren Ausgangspunkt darstellen. Zudem verleiht die axiale OH‑Gruppe den Estern eine erhöhte sterische Hinderung, die die Hydrolysekinetik beeinflusst und so die Wirkdauer modulieren kann .

Referenzstandard und interner Standard für die Analytik von Tropanalkaloiden

Aufgrund seiner hohen Reinheit (≥95 % ) und der gut charakterisierten physikochemischen Eigenschaften (Schmelzpunkt 108–112 °C, pKa 3,80 [4]) eignet sich Pseudotropine hervorragend als primärer Referenzstandard in der HPLC‑ oder GC‑MS‑Analytik von Tropanalkaloiden. Es dient als eindeutig identifizierbares Epimer zur Kalibrierung und Validierung von Trennmethoden, die Tropin und Pseudotropine unterscheiden müssen.

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